3-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid

• IUPAC Name: 3-(7-methoxy-4,8-dimethyl-2-oxochromen-3-yl)propanoic acid
• InChI: InChI=1S/C15H16O5/c1-8-10-4-6-12(19-3)9(2)14(10)20-15(18)11(8)5-7-13(16)17/h4,6H,5,7H2,1-3H3,(H,16,17)
• InChI Key: HBQUXVLMABKFQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2C)OC)CCC(=O)O
• Molecular Formula: C15H16O5
• Molecular Weight: 276.28 g/mol

Description

The compound “3-(7-methoxy-4,8-dimethyl-2-oxo-2H-chromen-3-yl)propanoic acid” has a molecular formula of C15H16O5. It is also known by its IUPAC name "3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoic acid".

Molecular Structure Analysis

The InChI code for this compound is "1S/C14H14O5/c1-8-10-4-3-9 (18-2)7-12 (10)19-14 (17)11 (8)5-6-13 (15)16/h3-4,7H,5-6H2,1-2H3, (H,15,16)". This code provides a detailed description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 276.284 Da. Other physical and chemical properties such as melting point, solubility, and stability are not mentioned in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthetic Pathways : The compound has been a focus in synthetic organic chemistry due to its complex structure and potential biological activities. For example, a study outlines the short synthesis of related chromene derivatives, highlighting key reactions like chromenylation and demethoxycarbonylation-alkylation, indicating the compound's relevance in synthetic strategies (Henry & Jacobs, 2001).

Biological Activities

• Apoptosis Induction : A cell- and caspase-based high-throughput screening assay identified chromene derivatives as potent apoptosis inducers, suggesting their potential as anticancer agents. The structure-activity relationship (SAR) studies led to the development of derivatives with increased potency, highlighting the importance of the chromene scaffold in medicinal chemistry (Kemnitzer et al., 2004).

Material Science

• Fluorescence Properties : Research into chromene derivatives has also touched on their fluorescence properties. For instance, certain benzo[c]coumarin carboxylic acids exhibit excellent fluorescence in both ethanol solution and solid state due to their conjugated system and various hydrogen bonds, suggesting applications in materials science (Shi, Liang, & Zhang, 2017).

Antimicrobial Activity

• Potential Antibacterial and Antifungal Agents : The synthesis of novel oxadiazole derivatives containing a chromen-2-one moiety and their evaluation as potential antibacterial and antifungal agents reflect the compound's significance in the development of new therapeutic agents. The study's findings contribute to understanding the structure-activity relationships critical for designing more effective antimicrobial compounds (Mahesh et al., 2022).